Cycloheptene
Overview
Description
Cycloheptene is a 7-membered cycloalkene . It is a raw material in organic chemistry and a monomer in polymer synthesis . Cycloheptene can exist as either the cis- or the trans-isomer .
Synthesis Analysis
Cycloheptene is typically synthesized in a laboratory setting through the ring-opening of cycloheptene oxide with a base, or the dehydration of cycloheptanol . One procedure for the organic synthesis of trans-cycloheptene is by singlet photosensitization of cis-cycloheptene with methyl benzoate and ultraviolet light at −35 °C .
Chemical Reactions Analysis
Cycloheptene can undergo a [2+2] cycloaddition reaction . The reaction of organocerium reagents, generated in situ from aryl and heteroaryl lithium compounds, with cycloalkanones proceeds cleanly to provide alkoxides .
Physical And Chemical Properties Analysis
Cycloheptene has a molar mass of 96.17 g/mol . It is a clear, colorless liquid at room temperature . The density of cycloheptene is approximately 0.845 g/mL at 25°C . It has a boiling point of approximately 119°C (246°F) .
Scientific Research Applications
Catalytic Hydrogenation
Cycloheptene's role in catalytic hydrogenation processes is well-documented. A study detailed the selective hydrogenation of cycloheptatriene to cycloheptene, catalyzed by ruthenium complexes. This process demonstrates high selectivity and conversion rates under specific conditions, illustrating cycloheptene's importance in homogeneous hydrogenation reactions (Airoldi, Deganello, Dia, & Gennaro, 1980).
Molecular Structure Analysis
The molecular structure of cycloheptene has been extensively analyzed. Electron diffraction and molecular mechanics calculations have been employed to determine the geometrical parameters of cycloheptene, providing insights into its structural characteristics (Ermolaeva, Mastryukov, Allinger, & Almenningen, 1989).
Photolysis Studies
Research on the direct photolysis of cycloheptene has contributed to our understanding of its chemical behavior under ultraviolet irradiation. Such studies reveal the formation of various decomposition and rearrangement products, highlighting the complex reaction pathways cycloheptene undergoes when exposed to UV light (Unoue, Takamuku, & Sakurai, 1978).
Aerobic Oxidation Catalysis
Cycloheptene's reactivity in aerobic oxidation catalysis has been explored, particularly in the presence of iron metal organic frameworks. Such studies showcase cycloheptene's potential in the formation of allylic oxidation products and epoxides, reflecting its versatility in organic synthesis applications (Dhakshinamoorthy, Álvaro, & García, 2012).
Chemo-enzymatic Cascades
Innovative chemo-enzymatic cascades leveraging cycloheptene have been developed for sustainable chemistry applications. Such methodologies enable the production of cycloheptene from renewable resources, showcasing the integration of enzyme cascades and organometallic catalysis for the creation of valuable chemical products (Wu, Zhou, Gerngross, Jeschek, & Ward, 2019).
Safety And Hazards
Future Directions
While specific future directions for cycloheptene are not mentioned in the search results, it is noted that cycloheptene is an intriguing and important chemical compound, belonging to the class of organic compounds known as cycloalkenes . Its distinctive properties and myriad of uses make it a valuable asset in the field of chemistry .
properties
IUPAC Name |
cycloheptene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12/c1-2-4-6-7-5-3-1/h1-2H,3-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXIJMRYMVAMXQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC=CCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12 | |
Record name | CYCLOHEPTENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3042 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
26426-65-3 | |
Record name | Cycloheptene, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26426-65-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID4074560 | |
Record name | Cycloheptene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4074560 | |
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Molecular Weight |
96.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Cycloheptene appears as a colorless oily liquid. Insoluble in water and less dense than water. Vapors heavier than air. Inhalation of high concentrations may have a narcotic effect. Used to make other chemicals., Colorless liquid; [CAMEO] Clear light yellow liquid; [Sigma-Aldrich MSDS] | |
Record name | CYCLOHEPTENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3042 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Cycloheptene | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/20497 | |
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Vapor Pressure |
19.7 [mmHg] | |
Record name | Cycloheptene | |
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Product Name |
Cycloheptene | |
CAS RN |
628-92-2, 45509-99-7 | |
Record name | CYCLOHEPTENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3042 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Cycloheptene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=628-92-2 | |
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Record name | Cycloheptene | |
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Record name | cis-Cycloheptene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0045509997 | |
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Record name | CYCLOHEPTENE | |
Source | DTP/NCI | |
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Record name | Cycloheptene | |
Source | EPA DSSTox | |
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Record name | Cycloheptene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.056 | |
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Record name | CYCLOHEPTENE | |
Source | FDA Global Substance Registration System (GSRS) | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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